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Compound of Interest

Compound Name: 3-(Aminomethyl)pyridin-4-amine

Cat. No.: B586050

An In-depth Technical Guide on 3-(Aminomethyl)pyridin-4-amine (CAS 158531-09-0)

Disclaimer: Publicly available information on 3-(Aminomethyl)pyridin-4-amine is limited. This
guide compiles the available data and highlights areas where information is not currently
accessible in public databases. The content is intended for researchers, scientists, and drug
development professionals.

Core Physicochemical Properties

3-(Aminomethyl)pyridin-4-amine, also known as 4-Amino-3-pyridinemethanamine, is a
pyridine derivative with the CAS number 158531-09-0.[1][2] The following table summarizes its
key physicochemical properties based on available data.
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Property Value Source
Molecular Formula CeHoN3 [3]
Molecular Weight 123.156 g/mol [3]
Density 1.173 g/cm3 [3]
Boiling Point 334.2°C at 760 mmHg [3]
Flash Point 182.4°C [3]
Refractive Index 1.623 [3]
Vapor Pressure 0.00013 mmHg at 25°C [3]
LogP 1.404 [3]
Polar Surface Area (PSA) 64.93 A2 [3]
Storage Temperature 2-8°C [1]

Spectroscopic and Analytical Data

Detailed experimental spectroscopic data, such as *H-NMR, 3C-NMR, Mass Spectrometry
(MS), and Infrared (IR) spectra, for 3-(Aminomethyl)pyridin-4-amine (CAS 158531-09-0) are
not available in the reviewed public scientific literature and databases.

For reference, analytical methods for related pyridine compounds, such as 3-
(Aminomethyl)pyridine, often involve reverse-phase High-Performance Liquid Chromatography
(HPLC).[4] A typical method might use a C18 column with a mobile phase consisting of
acetonitrile and water with an acid modifier like formic or phosphoric acid.[4]

Synthesis and Reactivity

Specific, validated experimental protocols for the synthesis of 3-(Aminomethyl)pyridin-4-
amine are not detailed in the available literature. However, general synthetic strategies for
aminopyridines often involve the amination of halopyridines or the reduction of nitropyridines.[5]
[6] For example, a common method for producing aminopyridines is the reaction of a
chloropyridine derivative with an amine source, sometimes facilitated by a transition metal
catalyst.[5]
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The diagram below illustrates a generalized, hypothetical workflow for the characterization of a
novel chemical entity like 3-(Aminomethyl)pyridin-4-amine, indicating the current status of
available information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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